Cas no 10233-88-2 (Thiosulfuric acid(H2S2O3), gold(1+) sodium salt (2:1:3))

• Product Name: Thiosulfuric acid(H2S2O3), gold(1+) sodium salt (2:1:3)
• CAS No: 10233-88-2
• MF: AuNa₃O₆S₄
• MW: 490.192260742188
• CID: 136883
• PubChem ID: 9870184
• Update Time: 2025-04-19

Thiosulfuric acid(H2S2O3), gold(1+) sodium salt (2:1:3) Chemical and Physical Properties

Names and Identifiers

• Thiosulfuric acid(H2S2O3), gold(1+) sodium salt (2:1:3)
• gold trisodium bis(thiosulphate)
• Goldsodiumthiosulfatepentahydrate
• GOLDSODIUMTHIOSULPHATE
• SODIUMGOLDTHIOSULFATE
• Thiosulfatedesodiumpentahydrat
• Thiosulfuric acid gold(1+)sodium salt(2:1:3)
• Thiosulfuric acid (H2S2O3), gold(1+) sodium salt (2:1:3)
• Trisodium;dioxido-oxo-sulfanylidene-lambda6-sulfane;gold(3+)
• 10233-88-2

• Inchi： 1S/Au.3Na.2H2O3S2/c;;;;2*1-5(2,3)4/h;;;;2*(H2,1,2,3,4)/q+3;3*+1;;/p-4
• InChI Key： ICYXZQCJNJPCOK-UHFFFAOYSA-J
• SMILES： [Au+3].S(=O)([O-])([O-])=S.S(=O)([O-])([O-])=S.[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 489.79400
• Monoisotopic Mass: 489.793632
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 133

Experimental Properties

• Density: 3.090
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 207.32000
• LogP: 1.01710

Thiosulfuric acid(H2S2O3), gold(1+) sodium salt (2:1:3) Security Information

• Safety Term：x and Na2O. See also GOLD SODIUM THIOSULFATE DIHYDRATE."> Poison by ingestion, intraperitoneal, and intravenous routes. When heated to decomposition it emits very toxic fumes of SOx and Na2O. See also GOLD SODIUM THIOSULFATE DIHYDRATE.